Cas no 87842-41-9 (Phenol, 4-(9-anthracenyl)-2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4-(9-anthracenyl)-2,6-bis(1,1-dimethylethyl)-
• CAS No: 87842-41-9
• MF: C₂₈H₃₀O
• MW: 382.537208080292
• CID: 651732
• PubChem ID: 13244400
• Update Time: 2025-04-19

Phenol, 4-(9-anthracenyl)-2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(9-anthracenyl)-2,6-bis(1,1-dimethylethyl)-
• 4-anthracen-9-yl-2,6-ditert-butylphenol
• 87842-41-9
• DTXSID50531495
• 4-(ANTHRACEN-9-YL)-2,6-DI-TERT-BUTYLPHENOL

• Inchi： 1S/C28H30O/c1-27(2,3)23-16-20(17-24(26(23)29)28(4,5)6)25-21-13-9-7-11-18(21)15-19-12-8-10-14-22(19)25/h7-17,29H,1-6H3
• InChI Key： WOYAFIGKVLHGFP-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C2C3C=CC=CC=3C=C3C=CC=CC=23)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 382.229665576g/mol
• Monoisotopic Mass: 382.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 20.2Ų